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Compound of Interest

Compound Name: Hydroxypyruvic acid

Cat. No.: B163201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxypyruvic acid (IUPAC name: 3-hydroxy-2-oxopropanoic acid) is a key alpha-keto acid

involved in numerous biochemical pathways. As an intermediate in the metabolism of amino

acids such as glycine and serine, it plays a crucial role in cellular biosynthesis.[1][2] Its

structure, featuring hydroxyl, carbonyl, and carboxyl functional groups, imparts a unique set of

physicochemical properties that are critical for understanding its biological function, reactivity,

and potential as a therapeutic agent or biomarker. This document provides an in-depth

overview of these properties, along with relevant experimental methodologies and conceptual

diagrams.

Physicochemical Data
The fundamental physicochemical properties of hydroxypyruvic acid are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name 3-hydroxy-2-oxopropanoic acid [3]

Synonyms
β-Hydroxypyruvic acid, 3-

Hydroxypyruvate
[4]

CAS Number 1113-60-6 [3]

Molecular Formula C₃H₄O₄ [1]

Molecular Weight 104.06 g/mol [1][3]

Physical Description
White to pale beige crystalline

powder
[1][5]

Melting Point 82.4 °C or 202 °C [3][5]

Boiling Point 257.0 °C [5][6]

Flash Point 120.56 °C [5]

Note on Melting Point: There is a discrepancy in the reported melting points in the literature. A

value of 82.4 °C is provided by The Good Scents Company[5], while Wikipedia reports 202

°C[3]. Further experimental verification is recommended.

Table 2: Chemical and Solubility Properties
Property Value Source(s)

pKa (Strongest Acidic) ~2.57 (Predicted)

Water Solubility 50 g/L at 20 °C [1][5]

logP (o/w) -2.079 (Estimated) [5]

Key Chemical Features
Keto-Enol Tautomerism
Like many α-keto acids, hydroxypyruvic acid exists in solution as an equilibrium mixture of its

keto and enol tautomers. This tautomerization is a crucial aspect of its reactivity and can be
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influenced by solvent and pH.[7][8] The equilibrium involves the migration of a proton and the

shifting of bonding electrons. The keto form is generally predominant in aqueous solutions.[8]

Figure 1: Keto-Enol Tautomerism of Hydroxypyruvic Acid.

Role in Biochemical Pathways
Hydroxypyruvic acid is a central intermediate in the serine biosynthesis and degradation

pathway, connecting amino acid metabolism with glycolysis.[2][9] In one key reaction, 3-

phosphoglycerate from glycolysis is oxidized to 3-phosphohydroxypyruvate, which is then

transaminated to phosphoserine and finally hydrolyzed to serine.[2][9][10] Serine can be

converted back to hydroxypyruvate, linking these metabolic cycles.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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